1-(3,5-di-tert-butylbenzoyl)pyrrolidine

• IUPAC Name: (3,5-ditert-butylphenyl)-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C19H29NO/c1-18(2,3)15-11-14(12-16(13-15)19(4,5)6)17(21)20-9-7-8-10-20/h11-13H,7-10H2,1-6H3
• InChI Key: RNYUDDZNDMKVMX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=CC(=C1)C(=O)N2CCCC2)C(C)(C)C
• Molecular Formula: C19H29NO
• DSSTOX Substance ID: DTXSID40963226
• Molecular Weight: 287.4 g/mol
• CAS RN: 4444-53-5

Description

1-(3,5-di-tert-butylbenzoyl)pyrrolidine, also known as Irgacure 819, is a photoinitiator that is widely used in various fields, such as polymer chemistry, material science, and biomedical engineering. It is a highly efficient and versatile photoinitiator that can initiate polymerization reactions under visible light and UV light.

Mechanism of Action

1-(3,5-di-tert-butylbenzoyl)pyrrolidine acts as a photoinitiator by absorbing light energy and generating free radicals that initiate polymerization reactions. Upon absorption of light, the photoinitiator undergoes a photochemical reaction that generates a radical cation. The radical cation then reacts with a monomer or a co-initiator to form a radical that initiates polymerization.
Biochemical and physiological effects:
There is limited information available on the biochemical and physiological effects of 1-(3,5-di-tert-butylbenzoyl)pyrrolidine. However, it is known to be a non-toxic and non-carcinogenic compound that is safe for use in biomedical applications.

Advantages and Limitations for Lab Experiments

1-(3,5-di-tert-butylbenzoyl)pyrrolidine has several advantages for lab experiments. It is a highly efficient and versatile photoinitiator that can initiate polymerization reactions under visible light and UV light. It is also a stable compound that can be stored for long periods of time without degradation. However, it has some limitations, such as limited solubility in some solvents and sensitivity to oxygen and moisture.

Future Directions

There are several future directions for the research and development of 1-(3,5-di-tert-butylbenzoyl)pyrrolidine. One direction is to explore its use in the fabrication of advanced materials, such as photonic crystals, metamaterials, and self-healing materials. Another direction is to investigate its use in the fabrication of 3D structures by photolithography and photo-crosslinking. Furthermore, its use in biomedical applications, such as tissue engineering and drug delivery, can be further explored.

Synthesis Methods

1-(3,5-di-tert-butylbenzoyl)pyrrolidine can be synthesized by the reaction of 3,5-di-tert-butylbenzoyl chloride with pyrrolidine in the presence of a base such as triethylamine. The reaction yields a white crystalline solid that can be purified by recrystallization from a suitable solvent such as ethanol.

Scientific Research Applications

1-(3,5-di-tert-butylbenzoyl)pyrrolidine is widely used as a photoinitiator in various fields of scientific research. It is used in the synthesis of polymers, such as polyacrylates, polyurethanes, and polycarbonates, by photopolymerization. It is also used in the fabrication of microstructures and nanomaterials by photolithography and photo-crosslinking. In addition, it is used in biomedical engineering for the fabrication of hydrogels, scaffolds, and drug delivery systems.